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Compound of Interest

Compound Name: (5-Methylpyridin-3-yl)methanol

Cat. No.: B025313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of (5-
Methylpyridin-3-yl)methanol, a key intermediate in pharmaceutical synthesis. The information

is presented to support research, development, and handling of this compound.

Core Physical Properties
(5-Methylpyridin-3-yl)methanol is a pyridine derivative with the molecular formula C₇H₉NO.[1]

It is recognized for its role as a building block in the synthesis of various more complex

molecules in medicinal chemistry and material science.[2] At room temperature, it typically

presents as a light brown or light yellow liquid, although it has also been described as a low

melting crystal.[1][3][4]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of (5-Methylpyridin-
3-yl)methanol.
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Property Value Source(s)

Molecular Formula C₇H₉NO [1]

Molecular Weight 123.15 g/mol [1]

Boiling Point 256 °C [1]

Density 1.092 g/cm³ [1]

Flash Point 109 °C [1]

pKa 13.70 ± 0.10 (Predicted) [1]

Physical Form Liquid / Low melting crystal [1][4]

Color Light brown / Light yellow [1][4]

Solubility
Soluble in methanol, 0.1N HCl,

and water.

Experimental Protocols
While detailed experimental protocols for the determination of all physical properties are not

publicly available, a representative synthesis method is described below. This process outlines

the chemical reactions and purification steps to obtain (5-Methylpyridin-3-yl)methanol.

Synthesis of (5-Methylpyridin-3-yl)methanol
The synthesis of (5-Methylpyridin-3-yl)methanol can be achieved through the reduction of a

methyl 5-methylnicotinate precursor.

Materials and Reagents:

Magnesium chloride (MgCl₂)

Potassium borohydride (KBH₄)

Tetrahydrofuran (THF)

Methyl 5-methylnicotinate
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Methanol (MeOH)

Water (H₂O)

Ethyl acetate (EtOAc)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Preparation of the Reducing Agent Solution:

Mix magnesium chloride, potassium borohydride, and tetrahydrofuran in a molar ratio of

2:2:1.

Heat the mixture to 67 °C and reflux for 2 hours.

Cool the resulting solution to room temperature.

Reduction Reaction:

Dissolve methyl 5-methylnicotinate in tetrahydrofuran.

Adjust the temperature of the solution to 40 °C.

Slowly add the prepared reducing agent solution dropwise over a period of 1.3 hours,

maintaining the temperature at 40 °C.

Continue stirring the reaction mixture at 40 °C for 1 hour after the addition is complete.

Quenching and Extraction:

Cool the reaction mixture to room temperature.

Add methanol to quench the reaction.

Raise the temperature to 40 °C and remove tetrahydrofuran and methanol by rotary

evaporation.
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To the resulting concentrate, add water and perform three extractions with ethyl acetate.

Drying and Isolation:

Combine the ethyl acetate phases.

Dry the combined organic phase over anhydrous sodium sulfate until the moisture content

is below 0.3 wt%.

Filter the solution to remove the drying agent.

Remove the ethyl acetate by rotary evaporation to yield the final product, (5-
Methylpyridin-3-yl)methanol.[5]

Process Visualization
The following diagram illustrates the workflow for the synthesis and purification of (5-
Methylpyridin-3-yl)methanol.
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Caption: Synthesis and purification workflow for (5-Methylpyridin-3-yl)methanol.

Safety and Handling
(5-Methylpyridin-3-yl)methanol is associated with several hazard statements, including H302

(Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and

H335 (May cause respiratory irritation).

Precautionary Measures:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

It is imperative to handle this compound in a well-ventilated area, using appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat. For detailed

safety information, consult the material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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